molecular formula C₁₁H₄D₉NNa₂O₇S₂ B1161386 Cerovive-d9

Cerovive-d9

Cat. No. B1161386
M. Wt: 390.39
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cerovive-d9, also known as this compound, is a useful research compound. Its molecular formula is C₁₁H₄D₉NNa₂O₇S₂ and its molecular weight is 390.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C₁₁H₄D₉NNa₂O₇S₂

Molecular Weight

390.39

synonyms

4-[[(1,1-Dimethylethyl-d9)oxidoimino]methyl]-1,3-benzenedisulfonic Acid Sodium Salt;  ARL 16556-d9;  CPI 22-d9;  CXY 059-d9;  Disufenton-d9 Sodium;  NXY 059-d9; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.